Cas no 1189798-52-4 (5-(2-bromoethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1189798-52-4
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 6031916
• PubChem ID: 66869537
• Update Time: 2025-10-05

5-(2-bromoethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine
• Pyridine, 5-(2-bromoethyl)-2-(trifluoromethyl)-
• SCHEMBL991369
• 1189798-52-4
• EN300-1934593
• AB72322

• Inchi： 1S/C8H7BrF3N/c9-4-3-6-1-2-7(13-5-6)8(10,11)12/h1-2,5H,3-4H2
• InChI Key： LSKSPSVNBRYJFK-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=C(CCBr)C=C1

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 231.8±35.0 °C(Predicted)
• pka: 0.37±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine

5-(2-Bromoethyl)-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine, identified by the CAS number 1189798-52-4, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its pyridine ring structure, which serves as the central framework. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, making it a heterocyclic aromatic compound. The substituents attached to this ring are crucial for its unique chemical properties and reactivity.

The substituents on the pyridine ring are a 2-trifluoromethyl group and a 5-(2-bromoethyl) group. The trifluoromethyl group (-CF3) is an electron-withdrawing group, which significantly influences the electronic properties of the molecule. This group increases the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks. On the other hand, the 5-(2-bromoethyl) group introduces a bromine atom at the terminal position of an ethyl chain. Bromine is a halogen with high electronegativity, which further enhances the electron-withdrawing effect of the molecule.

Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry. The combination of electron-withdrawing groups and halogen atoms makes this compound an excellent candidate for various synthetic transformations. For instance, the bromine atom can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives. These derivatives have potential applications in drug design, where they can serve as scaffolds for developing new therapeutic agents.

One of the most promising areas of research involving 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine is its role in medicinal chemistry. Researchers have explored its potential as a building block for creating bioactive molecules with specific pharmacological properties. The trifluoromethyl group is known to improve drug-like properties such as lipophilicity and metabolic stability, which are critical for drug development. Additionally, the bromoethyl group provides versatility in synthetic chemistry, allowing for further functionalization to tailor molecular properties.

Recent advancements in synthetic methodology have also contributed to the efficient synthesis of this compound. Chemists have developed novel strategies to construct substituted pyridines with high precision and yield. For example, transition metal-catalyzed coupling reactions have been employed to introduce substituents onto the pyridine ring. These methods not only enhance the efficiency of synthesis but also allow for greater control over stereochemistry and regioselectivity.

In terms of applications, 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The trifluoromethyl group contributes to its high electron-deficiency, which is desirable in materials designed for applications such as light-emitting diodes (LEDs) and solar cells.

Furthermore, recent studies have explored the environmental fate and toxicity of this compound. Understanding its behavior in different environments is crucial for assessing its safety and sustainability. Researchers have investigated its degradation pathways under various conditions, including photodegradation and biodegradation. These studies provide valuable insights into its environmental impact and guide its responsible use in industrial applications.

In conclusion, 5-(2-bromoethyl)-2-(trifluoromethyl)pyridine (CAS No. 1189798-52-4) is a versatile compound with significant potential in multiple areas of chemistry. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing chemical science.